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Compound of Interest

Compound Name: Longistylumphylline A

Cat. No.: B580231 Get Quote

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the novel alkaloid, Longistylumphylline A. This

document outlines its chemical identity, and available data on its biological activities, offering a

foundation for future research and development.

Chemical Identity
CAS Number: 857672-34-5

While a definitive IUPAC name for Longistylumphylline A is not readily available in public

databases, its chemical structure has been elucidated through spectroscopic methods. It is

classified as a Daphniphyllum alkaloid, a complex class of natural products known for their

intricate polycyclic structures.

Identifier Value

CAS Number 857672-34-5

Molecular Formula C₂₃H₂₉NO₃

Chemical Class Daphniphyllum Alkaloid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b580231?utm_src=pdf-interest
https://www.benchchem.com/product/b580231?utm_src=pdf-body
https://www.benchchem.com/product/b580231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Context and Activity
Longistylumphylline A is a natural product isolated from the plant Daphniphyllum

macropodum. Plants of the Daphniphyllum genus are known to produce a rich diversity of

alkaloids with a wide range of biological activities. Preliminary studies on related

Daphniphyllum alkaloids suggest potential cytotoxic and anti-inflammatory properties. However,

specific experimental data on the biological activities of Longistylumphylline A requires

further investigation of the primary scientific literature.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Longistylumphylline
A would be contained within the primary scientific publication that first reported its discovery.

The general procedure for isolating Daphniphyllum alkaloids typically involves the following

workflow:

Figure 1. Generalized workflow for the isolation and characterization of Longistylumphylline
A.

This process begins with the extraction of the plant material, followed by a series of purification

steps to isolate the individual compounds. The final structural identification is typically achieved

through a combination of advanced spectroscopic techniques.

Signaling Pathways
The specific signaling pathways modulated by Longistylumphylline A have not been

extensively documented in publicly available resources. However, based on the activities of

related alkaloids, potential areas of investigation could include pathways related to apoptosis in

cancer cells or inflammatory signaling cascades. A hypothetical logical relationship for

investigating anti-inflammatory effects is presented below.
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Figure 2. A logical diagram illustrating the potential mechanism of action for anti-inflammatory

activity.

Future Directions
The information available on Longistylumphylline A suggests a promising candidate for

further pharmacological investigation. Future research should focus on:

Sourcing the primary literature to obtain detailed experimental data and protocols.

Confirming the IUPAC name and full stereochemistry.

Conducting comprehensive biological screening to determine its cytotoxic, anti-inflammatory,

and other potential therapeutic activities.
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Elucidating the mechanism of action by identifying its molecular targets and the signaling

pathways it modulates.

This technical guide provides a foundational overview of Longistylumphylline A. It is intended

to stimulate further research into this intriguing natural product and unlock its full therapeutic

potential.

To cite this document: BenchChem. [Unveiling Longistylumphylline A: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580231#longistylumphylline-a-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b580231?utm_src=pdf-body
https://www.benchchem.com/product/b580231#longistylumphylline-a-cas-number-and-iupac-name
https://www.benchchem.com/product/b580231#longistylumphylline-a-cas-number-and-iupac-name
https://www.benchchem.com/product/b580231#longistylumphylline-a-cas-number-and-iupac-name
https://www.benchchem.com/product/b580231#longistylumphylline-a-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b580231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

